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Pyrimidine deoxyribonucleotides

Pyrimidine deoxyribonucleotides are a class of essential nucleosides crucial for the synthesis and maintenance of DNA in living organisms. These molecules serve as building blocks for DNA replication, repair, and transcription processes. They consist of a pyrimidine ring (either thymine or cytosine) attached to a deoxyribose sugar molecule via a nitrogen-glycosidic bond. The primary pyrimidine deoxyribonucleotides include deoxythymidine monophosphate (dTMP) and deoxycytidine monophosphate (dCMP). dTMP is synthesized through the conversion of dUMP (deoxyuridine monophosphate), while dCMP is derived from dUDP (deoxyuridine diphosphate) via a salvage pathway. These nucleotides are vital for maintaining genetic stability and ensuring proper cell division, making them indispensable in both research and therapeutic applications involving DNA metabolism.
Pyrimidine deoxyribonucleotides
Pyrimidine deoxyribonucleoside triphosphates Pyrimidine deoxyribonucleoside monophosphates Pyrimidine deoxyribonucleoside bisphosphates Pyrimidine deoxyribonucleoside diphosphates
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